2-Bromo-1-(cyclopropylmethoxy)-4-(methylsulfonyl)benzene

• Molecular Formula: C11H13BrO3S
• Molecular Weight: 305.19 g/mol
• IUPAC Name: 2-bromo-1-(cyclopropylmethoxy)-4-methylsulfonylbenzene
• InChI: InChI=1S/C11H13BrO3S/c1-16(13,14)9-4-5-11(10(12)6-9)15-7-8-2-3-8/h4-6,8H,2-3,7H2,1H3
• InChI Key: UPTVBEJXUQPXSR-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC(=C(C=C1)OCC2CC2)Br

Description

2-Bromo-1-(cyclopropylmethoxy)-4-(methylsulfonyl)benzene is a useful research compound. Its molecular formula is C11H13BrO3S and its molecular weight is 305.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-bromo-4-methanesulfonylphenol (7.2 g, 29 mmol), (chloromethyl)cyclopropane (4.3 g, 32 mmol) and K2CO3 (8 g, 58 mmol) in acetone (80 mL) was stirred at 80° C. for 5 h. The mixture was quenched with water (40 mL). Extractive work up with ethyl acetate and purification by preparative HPLC gave the title compound (2.5 g, 28.6%). 1H NMR (CDCl3, 400 MHz) δ 8.12 (d, J=2.3 Hz, 1H), 7.84 (dd, J1=2.3 Hz, J2=8.7 Hz, 1H), 6.97 (d, J=8.8 Hz, 1H), 3.99 (d, J=6.7 Hz, 2H), 3.05 (s, 3H), 1.23-1.43 (m, 1H), 0.70 (d, J=7.9 Hz, 2H), 0.44 (d, J=5.4 Hz, 2H).